Cas no 53462-77-4 (1-ethyl-1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochloride)

• Product Name: 1-ethyl-1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochloride
• CAS No: 53462-77-4
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 1583236
• PubChem ID: 3041098
• Update Time: 2025-04-21

1-ethyl-1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochloride
• 1-Ethyl-1,3,4,5-tetrahydropyrrolo(4,3,2-de)isoquinoline hydrochloride
• DTXSID50201646
• 1,3,4,5-Tetrahydro-1-ethyl-pyrrolo(4,3,2-de)isoquinoline hydrochloride
• Pyrrolo(4,3,2-de)isoquinoline, 1,3,4,5-tetrahydro-1-ethyl-, monohydrochloride
• 53462-77-4
• SCHEMBL11867331

• Inchi： 1S/C12H14N2.ClH/c1-2-14-8-10-7-13-6-9-4-3-5-11(14)12(9)10;/h3-5,8,13H,2,6-7H2,1H3;1H
• InChI Key： BLZIROJMTBSNCH-UHFFFAOYSA-N
• SMILES： Cl.N1(CC)C=C2CNCC3=CC=CC1=C23

Computed Properties

• Exact Mass: 222.09255
• Monoisotopic Mass: 222.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17Ų

Experimental Properties

• PSA: 16.96